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Compound of Interest

Compound Name: Boc5

Cat. No.: B1667349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Boc5 (CAS 917569-14-3), a non-peptidic glucagon-like peptide-1 (GLP-1) receptor agonist

used in diabetes research.[1] Given the limited specific hazard data available, a cautious

approach is paramount to ensure personnel safety and operational integrity.

Compound Identification and Properties
Property Value

Chemical Name Boc5

CAS Number 917569-14-3

Molecular Formula C₅₄H₅₂N₄O₁₆S₂

Molecular Weight 1077.14 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO

Hazard Identification and Precautionary Measures
The Safety Data Sheet (SDS) for Boc5 indicates that specific hazard data is currently

unavailable.[2] In such cases, the compound must be handled as a potentially hazardous
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substance. The primary risks associated with handling a powdered chemical of unknown

toxicity are inhalation of airborne particles and dermal contact.

Precautionary Statement: Due to the absence of comprehensive hazard information, all

personnel must adhere to the principle of "As Low As Reasonably Achievable" (ALARA) for

exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure. The following table

outlines the required equipment for various laboratory procedures involving Boc5.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Aliquoting

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves

(double-gloving

recommended)

Laboratory coat
N95 or higher-

rated respirator

Solution

Preparation

Chemical splash

goggles
Nitrile gloves Laboratory coat

Use within a

certified chemical

fume hood

General

Handling
Safety glasses Nitrile gloves Laboratory coat

Not required

outside of

powder handling

Experimental Protocol: Donning and Doffing PPE

Objective: To establish a standardized procedure for putting on and taking off PPE to prevent

contamination.

Methodology:

Donning (Putting On):

1. Perform hand hygiene.
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2. Put on the first pair of nitrile gloves.

3. Put on the laboratory coat, ensuring it is fully buttoned.

4. Put on the N95 respirator, ensuring a proper fit seal.

5. Put on safety glasses or goggles.

6. Put on the second pair of nitrile gloves, ensuring the cuffs are over the sleeves of the lab

coat.

Doffing (Taking Off):

1. Remove the outer pair of gloves.

2. Remove the laboratory coat by turning it inside out and rolling it away from the body.

3. Perform hand hygiene.

4. Remove safety glasses or goggles.

5. Remove the N95 respirator without touching the front.

6. Remove the inner pair of gloves.

7. Perform thorough hand hygiene.

Operational Plan for Safe Handling
4.1. Engineering Controls:

Weighing: All weighing of powdered Boc5 must be conducted within a certified chemical

fume hood or a powder containment hood to prevent the generation of airborne dust.

Solution Preparation: All manipulations involving solutions of Boc5 should be performed

within a chemical fume hood.

4.2. Standard Operating Procedure for Weighing Boc5:
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Designate a specific area within the chemical fume hood for weighing.

Cover the work surface with disposable bench paper.

Don the appropriate PPE as outlined in the table above.

Tare the weigh boat or container.

Carefully transfer the desired amount of Boc5 powder using a spatula. Avoid any actions that

may create dust.

Once the desired weight is achieved, securely cap the stock container and the container with

the weighed powder.

Clean the spatula and any contaminated surfaces with a damp cloth before removing them

from the fume hood. Dispose of the cloth as chemical waste.

Disposal Plan
5.1. Solid Waste:

All solid waste contaminated with Boc5, including used gloves, bench paper, and weigh

boats, must be collected in a dedicated, sealed, and clearly labeled hazardous waste

container.

5.2. Liquid Waste:

Aqueous solutions containing Boc5 should be collected in a designated hazardous waste

container. Do not dispose of down the drain.

Organic solvent solutions (e.g., DMSO) should be collected in a separate, compatible

hazardous waste container.

5.3. Sharps Waste:

Any sharps, such as needles or pipette tips, contaminated with Boc5 must be disposed of in

a designated sharps container for hazardous chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1667349?utm_src=pdf-body
https://www.benchchem.com/product/b1667349?utm_src=pdf-body
https://www.benchchem.com/product/b1667349?utm_src=pdf-body
https://www.benchchem.com/product/b1667349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste must be disposed of through the institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

Emergency Procedures
Incident Procedure

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent material. Collect the material

into a sealed container for hazardous waste

disposal. Clean the spill area with a suitable

decontaminating solution.

Mandatory Visualization
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Start: Handling Boc5

Is the form a powder?

Weighing or Aliquoting?

Yes

Is it a solution?

No

Required PPE:
- Lab Coat

- Double Nitrile Gloves
- Goggles

- N95 Respirator

Yes No

Work in Chemical Fume Hood

End: Procedure Complete

Required PPE:
- Lab Coat

- Nitrile Gloves
- Safety Glasses

Yes

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling Boc5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1667349?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667349?utm_src=pdf-body
https://www.benchchem.com/product/b1667349?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. abmole.com [abmole.com]

2. targetmol.com [targetmol.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Boc5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667349#personal-protective-equipment-for-
handling-boc5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.abmole.com/products/boc5.html
https://www.targetmol.com/attachment/sds/4D0E9F82-B1B5-48CA-804F-8A70A0569A69/T23812
https://www.benchchem.com/product/b1667349#personal-protective-equipment-for-handling-boc5
https://www.benchchem.com/product/b1667349#personal-protective-equipment-for-handling-boc5
https://www.benchchem.com/product/b1667349#personal-protective-equipment-for-handling-boc5
https://www.benchchem.com/product/b1667349#personal-protective-equipment-for-handling-boc5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667349?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

